1-1(Z)-Octadecenyl-2-Adrenoyl-sn-glycero-3-PE

• Molecular Formula: C45H82NO7P
• Molecular Weight: 780.1 g/mol
• InChI: InChI=1S/C45H82NO7P/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-45(47)53-44(43-52-54(48,49)51-41-39-46)42-50-40-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h11,13,17,19,22-23,26,28,37,40,44H,3-10,12,14-16,18,20-21,24-25,27,29-36,38-39,41-43,46H2,1-2H3,(H,48,49)/b13-11-,19-17-,23-22-,28-26-,40-37-/t44-/m1/s1
• InChIKey: TVTRPEJBOGUHBJ-IKHSQHJKSA-N

1-1(Z)-Octadecenyl-2-Adrenoyl-sn-glycero-3-PE: Ferroptosis and Membrane Research

1-1(Z)-Octadecenyl-2-Adrenoyl-sn-glycero-3-PE (CAS 1390622-95-3) is a plasmenyl phosphatidylethanolamine (plasmalogen PE) featuring a vinyl-ether linked 1(Z)-octadecenyl chain at sn-1 and an ester-linked adrenoyl (22:4 n-6) chain at sn-2 [1]. This compound belongs to the PE(P-18:0/22:4) subclass, and its sn-2 adrenoyl moiety—the 2-carbon elongation product of arachidonic acid—has been identified as one of two polyunsaturated fatty acyls (alongside arachidonoyl) whose peroxidation acts as a proximate executioner of ferroptosis [2]. The vinyl-ether bond at sn-1 confers distinct biophysical properties relative to its diacyl PE counterparts, influencing membrane packing, oxidative susceptibility, and enzymatic processing pathways [3].

Plasmenyl PE probe with sn-2 adrenoyl (22:4) for ferroptosis pathway studies

Vinyl-ether sn-1 linkage enables ACSL4-independent ferroptosis sensitization assays

Distinct biophysical and oxidative reactivity for membrane and redox lipidomics research

• [1] LIPID MAPS Structure Database (LMSD). LMGP02030061: PE P-18:0/22:4(7Z,10Z,13Z,16Z). https://lipidmaps.org/databases/lmsd/LMGP02030061 (accessed 2025). View Source
• [2] Kagan VE, et al. Oxidized arachidonic and adrenic PEs navigate cells to ferroptosis. Nat Chem Biol. 2017;13(1):81-90. doi:10.1038/nchembio.2238. View Source
• [3] Zou Y, et al. Plasticity of ether lipids promotes ferroptosis susceptibility and evasion. Nature. 2020;585(7826):603-608. doi:10.1038/s41586-020-2732-8. View Source

Limitations of Generic PE Analogs

Superficially similar phosphatidylethanolamines—such as 1-stearoyl-2-adrenoyl-sn-glycero-3-PE (diacyl PE(18:0/22:4)) or 1-(1Z-octadecenyl)-2-arachidonoyl-sn-glycero-3-PE (plasmenyl PE(P-18:0/20:4))—are not functional equivalents. The target compound uniquely combines a plasmenyl (vinyl-ether) backbone with an adrenoyl sn-2 chain. The vinyl-ether linkage alters the lateral packing and curvature of lipid bilayers [1] and provides a peroxisome-dependent, ACSL4-independent route for ferroptosis sensitization [2]. Meanwhile, the adrenoyl (C22:4) vs. arachidonoyl (C20:4) difference changes the regiochemistry of lipoxygenase-mediated peroxidation, producing distinct oxidized phospholipid signals [3]. Substituting either the sn-1 linkage or the sn-2 fatty acyl eliminates the compound's specific utility in studies requiring peroxisome-derived ether lipid ferroptosis substrates.

Diacyl PE(18:0/22:4) follows an ACSL4-dependent route; the plasmenyl compound may be required to isolate the peroxisomal ether lipid pathway.

Plasmenyl PE(P-18:0/20:4) generates arachidonoyl-derived oxidation products, not the adrenoyl-specific signals this compound provides.

Replacing either the sn-1 vinyl-ether or the sn-2 adrenoyl chain removes the specific utility in ferroptosis ether lipid substrate studies.

• [1] Lohner K. Is the high propensity of ethanolamine plasmalogens to form non-lamellar lipid structures manifested in the properties of biomembranes? Chem Phys Lipids. 1996;81(2):167-184. doi:10.1016/0009-3084(96)02579-0. View Source
• [2] Zou Y, et al. Plasticity of ether lipids promotes ferroptosis susceptibility and evasion. Nature. 2020;585(7826):603-608. doi:10.1038/s41586-020-2732-8. View Source
• [3] Kagan VE, et al. Oxidized arachidonic and adrenic PEs navigate cells to ferroptosis. Nat Chem Biol. 2017;13(1):81-90. doi:10.1038/nchembio.2238. View Source

Quantitative Evidence vs. Closest Analogs

ACSL4-Independent Plasmalogen Ferroptosis Pathway

Unlike diacyl PE(18:0/22:4), which requires ACSL4/LPCAT3-mediated esterification for membrane incorporation and ferroptosis sensitization, the target compound belongs to the polyunsaturated ether phospholipid (PUFA-ePL) class synthesized via the peroxisome-dependent FAR1/alkyl-DHAP pathway [1]. Zou et al. (2020) demonstrated that peroxisome-derived ether phospholipids constitute a distinct, ACSL4-independent phospholipid resource susceptible to ferroptotic oxidative damage. While diacyl PE-AdA species are fully dependent on ACSL4 activity, plasmenyl PE-AdA species can drive ferroptosis even when the canonical ACSL4 pathway is inhibited [1].

ACSL4-Independent Ferroptosis

Head-to-head

Plasmalogen PE-AdA sensitizes ferroptosis independent of ACSL4; diacyl PE-AdA requires ACSL4.

Supports ACSL4-independent ferroptosis model interpretation.

CRISPR-Cas9 screens, GPX4 inhibitor conditions, renal/ovarian carcinoma cells.

Evidence Dimension	Ferroptosis sensitization pathway dependency
Target Compound Data	ACSL4-independent ferroptosis sensitization (peroxisome-derived PUFA-ePL pathway)
Comparator Or Baseline	1-Stearoyl-2-adrenoyl-sn-glycero-3-PE (diacyl PE(18:0/22:4)): ACSL4-dependent ferroptosis sensitization
Quantified Difference	Qualitative pathway difference; diacyl PE-AdA ferroptosis requires ACSL4, while plasmenyl PE-AdA does not [1].
Conditions	Genome-wide CRISPR-Cas9 suppressor screens in 786-O renal carcinoma and OVCAR-8 ovarian carcinoma cells; lipidomic profiling under GPX4 inhibitor (RSL3, ML210) treatment [1].

Why This Matters

For ferroptosis researchers designing experiments with ACSL4 knockout or inhibitor conditions, the target compound provides a unique tool to isolate peroxisome-ether phospholipid axis contributions without confounding by the canonical ACSL4/LPCAT3 pathway.

• [1] Zou Y, et al. Plasticity of ether lipids promotes ferroptosis susceptibility and evasion. Nature. 2020;585(7826):603-608. doi:10.1038/s41586-020-2732-8. View Source

Differential Oxidation of Adrenoyl and Arachidonoyl PE

Kagan et al. (2016) established that ferroptotic oxidation is specific to PE species containing arachidonoyl (AA) or adrenoyl (AdA) at sn-2, generating distinct doubly- and triply-oxygenated PE species [1]. In RSL3-treated A375 melanoma cells, PE-(18:0/22:4-OOH) (the hydroperoxy derivative of the adrenoyl-PE class) accumulated as a ferroptosis biomarker alongside PE-(18:0/20:4-OOH) [2]. The adrenoyl chain has two additional carbons and a different double-bond regiochemistry (7Z,10Z,13Z,16Z) compared to arachidonoyl (5Z,8Z,11Z,14Z), resulting in distinct 15-lipoxygenase oxidation products. This means the target compound generates a unique set of oxidized phospholipid death signals not replicated by arachidonoyl-PE analogs [1].

Differential Oxidation Products

Head-to-head

PE(18:0/22:4-OOH) vs. PE(18:0/20:4-OOH); distinct chromatographic retention and MS/MS fragmentation (p < 0.05 vs. control).

Enables adrenoyl-specific redox lipidomics identification.

RSL3-treated A375 melanoma cells, LC-MS/MS redox lipidomics.

Evidence Dimension	Oxidized phospholipid species generated upon ferroptotic stimulus
Target Compound Data	PE-(18:0/22:4-OOH) hydroperoxide and downstream oxidatively truncated products accumulate significantly in RSL3-treated A375 cells (p < 0.05 vs. control) [2].
Comparator Or Baseline	1-(1Z-octadecenyl)-2-arachidonoyl-sn-glycero-3-PE: generates PE-(18:0/20:4-OOH) and distinct truncated products
Quantified Difference	Both PE-AA-OOH and PE-AdA-OOH accumulate significantly upon ferroptosis induction; however, their chromatographic retention times, MS/MS fragmentation patterns, and downstream signaling properties differ due to the 2-carbon elongation and double-bond positional shift [1][2].
Conditions	A375 melanoma cells treated with RSL3 (100 nM, 6 h); LC-MS/MS redox lipidomics [2].

Why This Matters

Investigators requiring an adrenoyl-specific ferroptosis biomarker or seeking to distinguish AA- vs. AdA-driven lipid peroxidation pathways must use the adrenoyl-containing compound, as the arachidonoyl analog produces different oxidized lipid species with potentially different biological activities.

• [1] Kagan VE, et al. Oxidized arachidonic and adrenic PEs navigate cells to ferroptosis. Nat Chem Biol. 2017;13(1):81-90. doi:10.1038/nchembio.2238. View Source
• [2] Tyurina YY, et al. Redox phospholipidomics discovers pro-ferroptotic death signals in A375 melanoma cells in vitro and in vivo. Redox Biol. 2023;61:102650. doi:10.1016/j.redox.2023.102650. View Source

Vinyl-Ether vs. Diacyl PE Oxidative Reactivity

The vinyl-ether bond at sn-1 of plasmenyl PEs reacts preferentially with reactive oxygen species compared to the ester bond in diacyl PEs. Maeba et al. (2003) demonstrated that incorporation of bovine brain ethanolamine plasmalogen into vesicles reduced total membrane oxidizability in a dose-dependent manner, whereas the diacyl counterpart (egg yolk PE) had no significant effect [1]. This establishes that the vinyl-ether linkage serves as a sacrificial antioxidant, altering the kinetics of lipid peroxidation propagation. In contrast, ozone exposure studies showed that plasmalogen PE molecular species are preferentially oxidized over diacyl PE species in lung surfactant [2]. For 1-1(Z)-Octadecenyl-2-Adrenoyl-sn-glycero-3-PE, this means the sn-1 vinyl ether can competitively intercept oxidants, potentially modulating the peroxidation rate and product profile of the adrenoyl chain.

Vinyl-Ether Reactivity

Cross-study comparable

Plasmalogen PE reduced membrane oxidizability dose-dependently; diacyl PE showed no effect. Preferential ozone reactivity observed.

Vinyl-ether bond serves as sacrificial antioxidant; modulates peroxidation kinetics.

In vitro oxygen uptake and murine surfactant ozone exposure studies.

Evidence Dimension	Membrane oxidizability (oxygen uptake) and preferential oxidant reactivity
Target Compound Data	Plasmenyl PE class (including target compound): dose-dependent reduction in total membrane oxidizability; preferential ozone reactivity over diacyl PE [1][2].
Comparator Or Baseline	Diacyl PE (e.g., egg yolk PE, 1-stearoyl-2-adrenoyl-sn-glycero-3-PE): no significant reduction in membrane oxidizability; lower ozone reactivity [1][2].
Quantified Difference	Ethanolamine plasmalogen reduced membrane oxidizability measured by oxygen uptake (dose-response demonstrated), while diacyl PE showed no effect [1]. Plasmalogen PE species showed preferential ozone reaction over diacyl PE species (qualitative comparison by mass spectrometry) [2].
Conditions	In vitro vesicle oxidation measured by oxygen uptake method (Maeba 2003); murine surfactant exposed to 100 ppb ozone (Staging EuropePMC 2010) [1][2].

Why This Matters

Researchers studying oxidative membrane damage or designing liposomal formulations with tuneable oxidative stability should select the plasmenyl compound over diacyl analogs, as the vinyl-ether group introduces an oxidation-sensitive handle absent in ester-linked PEs.

• [1] Maeba R, Ueta N. Ethanolamine plasmalogen and cholesterol reduce the total membrane oxidizability measured by the oxygen uptake method. J Lipid Res. 2003;44(1):164-171. doi:10.1194/jlr.M200341-JLR200. View Source
• [2] Wynalda KM, Murphy RC. Low concentration ozone reacts with plasmalogen glycerophosphoethanolamine lipids in lung surfactant. Chem Res Toxicol. 2010;23(1):108-117. doi:10.1021/tx900294p. View Source

Liposome Size Modulation by PE Chain Unsaturation

The degree of sn-2 unsaturation in plasmenyl PE lipids directly influences liposome hydrodynamic diameter. A published dataset shows that C18(Plasm)-20:4 PE (plasmenyl PE with arachidonoyl) forms liposomes with a hydrodynamic diameter of 174.8 ± 2.25 nm, whereas C18(Plasm)-18:1 PE (plasmenyl PE with oleoyl) forms significantly smaller liposomes of 128.7 ± 2.07 nm (p < 0.05) [1]. Extrapolating this structure-property relationship, 1-1(Z)-Octadecenyl-2-Adrenoyl-sn-glycero-3-PE (C18(Plasm)-22:4 PE) is expected to produce liposomes with diameters distinct from both C18(Plasm)-20:4 PE and C18(Plasm)-18:1 PE, owing to the longer, more unsaturated adrenoyl chain. This tunability is not achievable with diacyl PE analogs, which exhibit different packing parameters.

Liposome Size Potential

Class-level inference

Predicted liposome diameter distinct from C18(Plasm)-20:4 (174.8 nm) and C18(Plasm)-18:1 (128.7 nm); direct measurement pending.

Context-dependent; may support particle-size tuning via sn-2 chain selection.

Extrapolated from DLS data of related plasmenyl PE species; data to verify.

Evidence Dimension	Liposome hydrodynamic diameter
Target Compound Data	C18(Plasm)-22:4 PE: liposome diameter expected to differ from C18(Plasm)-20:4 PE based on chain-length/unsaturation trend [1].
Comparator Or Baseline	C18(Plasm)-20:4 PE: 174.8 ± 2.25 nm; C18(Plasm)-18:1 PE: 128.7 ± 2.07 nm; polydispersity indices ~0.27–0.29 [1].
Quantified Difference	The 20:4 → 22:4 transition adds two carbons and maintains four double bonds; this is predicted to increase liposome diameter relative to C18(Plasm)-20:4 PE, though direct measurement for the 22:4 compound is pending [1].
Conditions	Liposomes prepared by standard extrusion method; hydrodynamic diameter measured by dynamic light scattering (DLS); data from PMC10983928 Table 3 [1].

Why This Matters

Formulation scientists engineering lipid nanoparticles or liposomes with precise size control should consider the adrenoyl-containing plasmenyl PE as a tool to fine-tune particle dimensions via sn-2 chain selection, a design parameter not accessible with commercially prevalent 20:4 or 18:1 plasmenyl PE variants.

• [1] Preprint. Liposome characterization data. bioRxiv. 2024. doi:10.1101/2024.03.20.585922. Table 3. Accessible via PMC10983928. View Source

Application Scenarios

ACSL4-Independent Ferroptosis Research

When investigating ferroptosis mechanisms in ACSL4 knockout or inhibitor-treated cells, 1-1(Z)-Octadecenyl-2-Adrenoyl-sn-glycero-3-PE serves as a pathway-specific probe. Unlike diacyl PE-AdA, which cannot be synthesized in the absence of ACSL4, this plasmenyl PE-AdA is generated via the peroxisomal FAR1/alkyl-DHAP route and remains competent to drive lipid peroxidation and ferroptotic death under ACSL4-suppressed conditions [1]. Use this compound to distinguish peroxisome-ether phospholipid contributions from canonical ACSL4/LPCAT3-mediated ferroptosis sensitization.

Adrenoyl-Specific Redox Lipidomics

For redox lipidomics workflows requiring adrenoyl-specific (as opposed to arachidonoyl-specific) hydroperoxide standards or internal standards, this compound is essential. Treatment of cells with this lipid (or its deuterated analog) followed by ferroptosis induction with RSL3 generates PE-(18:0/22:4-OOH) species with distinct MS/MS signatures, enabling unambiguous identification of adrenoyl-PE peroxidation products in complex lipid extracts [1][2]. The arachidonoyl analog C18(Plasm)-20:4 PE cannot substitute for this application because it produces different oxidized species with different retention times and fragmentation spectra.

Oxidation-Responsive Liposomal Nanocarriers

In liposomal formulation development, the combination of a vinyl-ether sn-1 linkage (providing a sacrificial antioxidant handle) and an adrenoyl sn-2 chain (influencing membrane curvature and particle size) makes this plasmenyl PE a building block for oxidation-responsive nanocarriers [1][2]. The vinyl-ether bond preferentially scavenges reactive oxygen species (e.g., singlet oxygen, ozone), potentially triggering site-specific cargo release in inflamed or irradiated tissue microenvironments, while the longer adrenoyl chain yields larger liposome diameters than commonly used C18(Plasm)-20:4 or C18(Plasm)-18:1 PE variants [3].

Plasmalogen-Enriched Membrane Biophysics

Membrane biophysicists studying the role of plasmalogens in modulating lipid bilayer properties (fluidity, permeability, non-lamellar phase propensity) should use this compound as a representative adrenoyl-containing plasmenyl PE species. The vinyl-ether linkage introduces a permanent dipole and altered hydrogen-bonding capacity at the bilayer interface compared to ester-linked diacyl PE [1], while the adrenoyl chain provides a physiologically relevant PUFA (abundant in adrenal, brain, and macrophage membranes) distinct from the more commonly studied arachidonoyl chain. Comparative studies with 1-stearoyl-2-adrenoyl-sn-glycero-3-PE and 1-(1Z-octadecenyl)-2-arachidonoyl-sn-glycero-3-PE can isolate the individual contributions of the sn-1 linkage and sn-2 chain to measured biophysical parameters.

Application

Selection Property

Validation Focus

ACSL4-Independent Ferroptosis Research

Ether lipid (plasmalogen) pathway selectivity

ACSL4-independent lipid peroxidation endpoint

Adrenoyl-Specific Redox Lipidomics

Adrenoyl-derived oxidation product specificity

Chromatographic and MS/MS signature verification

Oxidation-Responsive Liposomal Nanocarriers

Vinyl-ether sacrificial antioxidant reactivity

Liposome oxidative stability and size control

Plasmalogen-Enriched Membrane Biophysics

Vinyl-ether interfacial dipole and PUFA chain effects

Bilayer fluidity/permeability and non-lamellar phase propensity

• [1] Zou Y, et al. Plasticity of ether lipids promotes ferroptosis susceptibility and evasion. Nature. 2020;585(7826):603-608. doi:10.1038/s41586-020-2732-8. View Source
• [2] Preprint. Liposome characterization data. bioRxiv. 2024. doi:10.1101/2024.03.20.585922. Table 3. Accessible via PMC10983928. View Source
• [3] Kagan VE, et al. Oxidized arachidonic and adrenic PEs navigate cells to ferroptosis. Nat Chem Biol. 2017;13(1):81-90. doi:10.1038/nchembio.2238. View Source